3-Ethyl-6-(thiophen-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
Overview
Description
3-Ethyl-6-(thiophen-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, also known as 3-Ethyl-6-thiophene-1,2,3,4-tetrahydropyrimidine-2,4-dione (ETTP) is a heterocyclic compound that is composed of a thiophene ring fused to a tetrahydropyrimidine ring. It is a white crystalline solid that is soluble in organic solvents such as chloroform and ethyl acetate. ETTP has been studied for its potential applications in medicinal chemistry, organic synthesis, and material science.
Scientific Research Applications
Organic Solar Cells
One significant application involves its use in organic solar cells. A derivative, featuring diketopyrrolopyrrole as terminal functionalities, has been designed for efficient organic solar cells, demonstrating high optical absorption coefficient, good solubility, thermal stability, promising optoelectronic properties, and high electron mobility. This resulted in an encouraging efficiency when paired with a conventional electron donor, highlighting its potential in photovoltaic devices (Gupta et al., 2017).
Organic Thin Film Transistors (OTFTs)
Another application is in organic thin film transistors (OTFTs). Small molecules containing diketopyrrolopyrrole as acceptor units have been synthesized for OTFTs. These molecules showed p-type mobility and demonstrated improved device performance upon thermal annealing, suggesting their utility in electronic devices (Shaik et al., 2021).
Antitumor Activities
In the realm of medicinal chemistry, derivatives of 3-Ethyl-6-(thiophen-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione have been synthesized and evaluated for antitumor activities. A novel compound demonstrated high potency against human lung and hepatocellular carcinoma cell lines, indicating its potential as a lead compound for anticancer drug development (Gomha et al., 2017).
Polymer Science
In polymer science, an alcohol-soluble n-type conjugated polyelectrolyte based on diketopyrrolopyrrole was synthesized for use as an electron transport layer in inverted polymer solar cells. This material showed high conductivity and electron mobility, improving the power conversion efficiency of the devices (Hu et al., 2015).
properties
IUPAC Name |
3-ethyl-6-thiophen-3-yl-1H-pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2S/c1-2-12-9(13)5-8(11-10(12)14)7-3-4-15-6-7/h3-6H,2H2,1H3,(H,11,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYLLTUPTICISAL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C=C(NC1=O)C2=CSC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-6-(thiophen-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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